Cas no 574738-93-5 (6-(3-chloropropoxy)-7-methoxyquinazolin-4(3H)-one)

• Product Name: 6-(3-chloropropoxy)-7-methoxyquinazolin-4(3H)-one
• CAS No: 574738-93-5
• MF: C₁₂H₁₃ClN₂O₃
• MW: 268.696222066879
• CID: 2153405
• PubChem ID: 135589773
• Update Time: 2025-04-21

6-(3-chloropropoxy)-7-methoxyquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-chloropropoxy)-7-methoxyquinazolin-4(3H)-one
• 6-(3-chloropropoxy)-7-methoxyquinazoline-4-one
• 574738-93-5
• DB-333195
• BAARZNXBWRRHPB-UHFFFAOYSA-N
• AKOS004910594
• 6-(3-chloropropoxy)-7-methoxyquinazoline-4(3h)-one
• SCHEMBL1012438
• 6-(3-chloropropoxy)-4-hydroxy-7-methoxyquinazoline
• 7-methoxy-6-(3-chloropropoxy)quinazolin-4-one
• 6-(3-CHLOROPROPOXY)-7-METHOXY-3H-QUINAZOLIN-4-ONE

• Inchi： 1S/C12H13ClN2O3/c1-17-10-6-9-8(12(16)15-7-14-9)5-11(10)18-4-2-3-13/h5-7H,2-4H2,1H3,(H,14,15,16)
• InChI Key： BAARZNXBWRRHPB-UHFFFAOYSA-N
• SMILES： ClCCCOC1C(=CC2=C(C(NC=N2)=O)C=1)OC

Computed Properties

• Exact Mass: 268.0614700Da
• Monoisotopic Mass: 268.0614700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.9Ų